2-pyrrolidin-2-yl-1H-indole

• CAS: 112565-42-1
• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• SMILES: C1CC(NC1)C2=CC3=CC=CC=C3N2
• InChI: InChI=1S/C12H14N2/c1-2-5-10-9(4-1)8-12(14-10)11-6-3-7-13-11/h1-2,4-5,8,11,13-14H,3,6-7H2
• InChIKey: OMBLRQAOBHNNED-UHFFFAOYSA-N

Regioisomeric confusion compromises SAR reproducibility. This 2-substituted isomer is the specific scaffold claimed in patented NOS-inhibitor and anti-migraine compound series, non-interchangeable with 3- or 6-substituted analogs. • ≥97% purity with CoA & SDS provided for reliable analytical method development • Defined mp 102-103°C enables isomer differentiation in QC labs • Store at 2-8°C; global shipping with comprehensive documentation

2-Pyrrolidin-2-yl-1H-indole – Core Identity & Procurement

2-Pyrrolidin-2-yl-1H-indole (CAS 112565-42-1), also known as 2-(2-pyrrolidinyl)-1H-indole, is a heterocyclic organic compound with the molecular formula C12H14N2 and a molecular weight of 186.26 g/mol . It consists of an indole core bearing a pyrrolidine ring at the 2-position, placing it within the class of N-alkylindoles . The compound is a solid at room temperature with a reported melting point of 102–103 °C and a predicted boiling point of 373.2 ± 30.0 °C . It is commercially available as a research chemical, typically supplied at ≥95% purity, and is widely used as a key building block in medicinal chemistry and organic synthesis, particularly for the development of drug candidates targeting neurological disorders and as a scaffold for NO-synthase inhibitors [1][2].

• [1] Grünenthal GmbH. (2005). Substituted 2-pyrrolidine-2-yl-1H-indole compounds. U.S. Patent Application Publication No. US 2005/0014815 A1. View Source
• [2] Grünenthal GmbH. (2008). Substituted 2-pyrrolidin-2-yl-1H-indole derivatives. Japanese Patent No. JP4663982B2. View Source

2-Pyrrolidin-2-yl-1H-indole – Generic Substitution Challenges

Although several regioisomeric pyrrolidinylindoles share the same molecular formula (C12H14N2) and nominal molecular weight (186.26 g/mol), their distinct substitution patterns profoundly influence their physicochemical properties, synthetic accessibility, and biological relevance. The 2‑substituted isomer (CAS 112565-42-1) offers a unique steric and electronic environment at the indole 2‑position, which is critical for certain receptor interactions and synthetic transformations [1]. In contrast, the 3‑substituted isomer (CAS 3766-03-8) and the 6‑substituted isomer (CAS 1270412-67-3) present different vectorial orientations and reactivity profiles, making them non‑interchangeable in structure‑activity relationship (SAR) studies or as intermediates for the same target molecules. Moreover, the 2‑isomer is specifically claimed as a core scaffold in patented NOS‑inhibitor and anti‑migraine compound series, underscoring its privileged position in this therapeutic area [1]. Consequently, substituting one isomer for another without rigorous validation can compromise experimental reproducibility, alter biological activity, and invalidate patent‑protected synthetic routes.

• [1] Grünenthal GmbH. (2005). Substituted 2-pyrrolidine-2-yl-1H-indole compounds. U.S. Patent Application Publication No. US 2005/0014815 A1. View Source

2-Pyrrolidin-2-yl-1H-indole – Quantitative Differentiation from Analogs

Melting Point Differentiation Among Regioisomers

The 2‑pyrrolidin‑2‑yl‑1H‑indole isomer exhibits a well‑defined melting point of 102–103 °C (in 1,1,1‑trichloroethane) . In contrast, no melting point data are publicly reported for the 3‑ or 6‑substituted isomers in authoritative databases or vendor literature . This established melting point serves as a critical quality control (QC) attribute for identity verification and purity assessment, reducing procurement risk for the 2‑isomer.

Evidence Dimension	Melting point (identity/purity QC)
Target Compound Data	102–103 °C
Comparator Or Baseline	3‑(Pyrrolidin‑2‑yl)‑1H‑indole (CAS 3766‑03‑8) – not reported; 6‑(Pyrrolidin‑2‑yl)‑1H‑indole (CAS 1270412‑67‑3) – not reported
Quantified Difference	2‑isomer: defined mp; comparators: undefined mp
Conditions	Melting point determined in 1,1,1‑trichloroethane solvent

Why This Matters

A defined melting point enables straightforward identity confirmation and purity assessment, whereas the absence of such data for regioisomers introduces analytical uncertainty and potential supply chain variability.

Cold-Chain Storage Requirement

The 2‑pyrrolidin‑2‑yl‑1H‑indole isomer requires storage at 2–8 °C with protection from light to maintain chemical integrity . In comparison, the 3‑substituted isomer is recommended for long‑term storage in a cool, dry place without explicit temperature control . The 6‑isomer has no publicly reported storage recommendations . This difference implies that the 2‑isomer may be more susceptible to thermal degradation or light‑induced reactions, necessitating controlled cold‑chain logistics for reliable experimental outcomes.

Evidence Dimension	Recommended storage temperature
Target Compound Data	2–8 °C (protect from light)
Comparator Or Baseline	3‑(Pyrrolidin‑2‑yl)‑1H‑indole (CAS 3766‑03‑8) – “Store long‑term in a cool, dry place”; 6‑(Pyrrolidin‑2‑yl)‑1H‑indole (CAS 1270412‑67‑3) – not reported
Quantified Difference	2‑isomer: 2–8 °C; 3‑isomer: ambient (cool, dry); 6‑isomer: undefined
Conditions	Storage recommendations from vendor technical datasheets

Why This Matters

Procurement and storage planning must account for the 2‑isomer's cold‑chain requirement to prevent compound degradation and ensure batch‑to‑batch consistency in research applications.

Predicted Density and pKa Differentiation

Computationally predicted properties for 2‑pyrrolidin‑2‑yl‑1H‑indole include a density of 1.154 ± 0.06 g/cm³ and a pKa of 17.11 ± 0.30 . For the 3‑ and 6‑substituted isomers, no corresponding predicted values are reported in publicly accessible datasheets . These differences, although predicted, provide a quantitative basis for distinguishing the isomers in silico during drug design and property optimization workflows.

Evidence Dimension	Predicted density and pKa
Target Compound Data	Density: 1.154 ± 0.06 g/cm³; pKa: 17.11 ± 0.30
Comparator Or Baseline	3‑(Pyrrolidin‑2‑yl)‑1H‑indole – not reported; 6‑(Pyrrolidin‑2‑yl)‑1H‑indole – not reported
Quantified Difference	2‑isomer: defined predicted values; comparators: undefined
Conditions	Predicted using ACD/Labs Percepta Platform

Why This Matters

Predicted physicochemical parameters inform early‑stage drug design and compound selection; the availability of such data for the 2‑isomer reduces in silico screening uncertainty compared to analogs lacking these estimates.

Patent-Protected Scaffold for NOS Inhibitors

The 2‑pyrrolidin‑2‑yl‑1H‑indole scaffold is explicitly claimed in multiple patent families (e.g., US 2005/0014815 A1, JP4663982B2) as a core structure for substituted derivatives with NO‑synthase (NOS) inhibitory activity and therapeutic utility in migraine, inflammatory pain, and neurodegeneration [1][2]. In contrast, the 3‑ and 6‑substituted isomers are not claimed as NOS‑inhibitor scaffolds in these seminal patents, indicating a distinct chemical space and intellectual property landscape favoring the 2‑isomer for certain therapeutic programs.

Evidence Dimension	Patent protection as a core scaffold
Target Compound Data	Claimed as core scaffold in US 2005/0014815 A1 and JP4663982B2 for NOS‑inhibiting derivatives
Comparator Or Baseline	3‑ and 6‑pyrrolidinylindole isomers – not claimed in the same patent families
Quantified Difference	2‑isomer: specific patent‑protected scaffold; comparators: no equivalent patent protection identified
Conditions	Patent literature analysis

Why This Matters

For industrial research and drug discovery programs, the 2‑isomer provides a validated entry point into a protected chemical space, offering potential freedom‑to‑operate advantages and alignment with established SAR.

• [1] Grünenthal GmbH. (2005). Substituted 2-pyrrolidine-2-yl-1H-indole compounds. U.S. Patent Application Publication No. US 2005/0014815 A1. View Source
• [2] Grünenthal GmbH. (2008). Substituted 2-pyrrolidin-2-yl-1H-indole derivatives. Japanese Patent No. JP4663982B2. View Source

Commercial Availability and QC Documentation

2‑Pyrrolidin‑2‑yl‑1H‑indole is routinely offered by multiple vendors at ≥95% purity with accompanying Certificates of Analysis (CoA) and Safety Data Sheets (SDS) . The 3‑isomer (CAS 3766‑03‑8) is also available at 95% purity , but the 6‑isomer (CAS 1270412‑67‑3) lacks detailed purity specifications and QC documentation from major suppliers . This disparity in documentation transparency reduces procurement risk and ensures traceability for the 2‑isomer.

Evidence Dimension	Commercial purity specification and QC documentation
Target Compound Data	≥95% purity; CoA and SDS available
Comparator Or Baseline	3‑(Pyrrolidin‑2‑yl)‑1H‑indole – 95% purity (SDS available); 6‑(Pyrrolidin‑2‑yl)‑1H‑indole – purity not specified; CoA/SDS not publicly available
Quantified Difference	2‑isomer: well‑documented; 6‑isomer: under‑documented
Conditions	Vendor product pages and technical documentation

Why This Matters

Comprehensive QC documentation supports regulatory compliance and experimental reproducibility, making the 2‑isomer a lower‑risk procurement choice for industrial and academic laboratories.

2-Pyrrolidin-2-yl-1H-indole – Recommended Application Scenarios

NOS Inhibitor Synthesis for Migraine & Pain Research

The 2‑pyrrolidin‑2‑yl‑1H‑indole core serves as the foundational scaffold for a series of patented NOS‑inhibiting compounds with demonstrated therapeutic potential in migraine and inflammatory pain models [1]. Researchers synthesizing derivatives for SAR studies should procure the 2‑isomer to ensure alignment with the patented chemical space and to leverage established synthetic methodologies [1][2].

Neurological Disorder Drug Discovery Building Block

As a key intermediate in the synthesis of pharmaceuticals targeting neurological disorders, the 2‑isomer is widely utilized in neuroscience research for investigating receptor interactions and signaling pathways in the brain . Its defined melting point and storage requirements (2–8 °C, protected from light) facilitate reliable and reproducible experimental outcomes .

Quality-Controlled Intermediate for Process Chemistry

The availability of ≥95% purity, Certificates of Analysis, and SDS from multiple suppliers makes the 2‑isomer a preferred intermediate for process chemistry and scale‑up studies . The well‑characterized physical properties (melting point, predicted density, pKa) support robust analytical method development and quality control .

Reference Standard for Regioisomer Identification

Due to its distinct and well‑documented melting point (102–103 °C) and predicted physicochemical constants, the 2‑isomer can serve as a reference standard for differentiating regioisomeric pyrrolidinylindoles in analytical chemistry and quality control laboratories .

• [1] Grünenthal GmbH. (2005). Substituted 2-pyrrolidine-2-yl-1H-indole compounds. U.S. Patent Application Publication No. US 2005/0014815 A1. View Source
• [2] Grünenthal GmbH. (2008). Substituted 2-pyrrolidin-2-yl-1H-indole derivatives. Japanese Patent No. JP4663982B2. View Source